Cas no 1368618-74-9 (4-Amino-2-(3-methylphenyl)butan-2-ol)

• Product Name: 4-Amino-2-(3-methylphenyl)butan-2-ol
• CAS No: 1368618-74-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5274257
• Update Time: 2025-06-13

4-Amino-2-(3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(3-methylphenyl)butan-2-ol
• 4-Amino-2-(3-methylphenyl)butan-2-ol

• Inchi： 1S/C11H17NO/c1-9-4-3-5-10(8-9)11(2,13)6-7-12/h3-5,8,13H,6-7,12H2,1-2H3
• InChI Key： WJVOCTCDVKMGGV-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=C(C)C=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 1
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-Amino-2-(3-methylphenyl)butan-2-ol

Recent Advances in the Study of 4-Amino-2-(3-methylphenyl)butan-2-ol (CAS: 1368618-74-9): A Comprehensive Research Brief

The compound 4-Amino-2-(3-methylphenyl)butan-2-ol (CAS: 1368618-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-Amino-2-(3-methylphenyl)butan-2-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, a factor that significantly impacts the compound's biological activity.

Pharmacological studies have revealed that 4-Amino-2-(3-methylphenyl)butan-2-ol exhibits potent activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential application in treating neurological disorders, including depression and anxiety. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further enhance its therapeutic prospects.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and analgesic properties. Mechanistic studies indicate that 4-Amino-2-(3-methylphenyl)butan-2-ol interacts with key inflammatory pathways, reducing the production of pro-inflammatory cytokines. These findings open new avenues for developing treatments for chronic inflammatory conditions and pain management.

Despite these promising results, challenges remain in fully understanding the compound's safety and efficacy profile. Ongoing preclinical studies aim to address these gaps, with a focus on toxicology and long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Amino-2-(3-methylphenyl)butan-2-ol (CAS: 1368618-74-9) represents a compelling area of research with significant therapeutic potential. Continued exploration of its pharmacological properties and optimization of its synthesis will be crucial for advancing its development as a viable drug candidate. This research brief highlights the latest advancements and underscores the importance of interdisciplinary collaboration in bringing this compound from the bench to the bedside.